Cas no 394203-83-9 (Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]-)

Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]- structure
394203-83-9 structure
Product Name:Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]-
CAS No:394203-83-9
MF:C17H20N4O2
MW:312.366303443909
CID:1506996
Update Time:2024-08-23

Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-nitro-4-[(4-phenyl-1-piperazinyl)methyl]-
    • Inchi: 1S/C17H20N4O2/c18-16-7-6-14(12-17(16)21(22)23)13-19-8-10-20(11-9-19)15-4-2-1-3-5-15/h1-7,12H,8-11,13,18H2
    • InChI Key: XGCCPMRVOGSROH-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(CN2CCN(C3=CC=CC=C3)CC2)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 312.1588

Experimental Properties

  • Density: 1.274±0.06 g/cm3(Predicted)
  • Boiling Point: 503.5±50.0 °C(Predicted)
  • PSA: 75.64
  • pka: 6.36±0.10(Predicted)
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